Cas no 1223863-20-4 (4-{[(4-methylphenyl)methyl]sulfanyl}-2-[4-(propan-2-yl)phenyl]pyrazolo[1,5-a]pyrazine)

• Product Name: 4-{[(4-methylphenyl)methyl]sulfanyl}-2-[4-(propan-2-yl)phenyl]pyrazolo[1,5-a]pyrazine
• CAS No: 1223863-20-4
• MF: C₂₃H₂₃N₃S
• MW: 373.513823747635
• CID: 5392511
• Update Time: 2025-10-28

4-{[(4-methylphenyl)methyl]sulfanyl}-2-[4-(propan-2-yl)phenyl]pyrazolo[1,5-a]pyrazine Chemical and Physical Properties

Names and Identifiers

• 2-[4-(1-Methylethyl)phenyl]-4-[[(4-methylphenyl)methyl]thio]pyrazolo[1,5-a]pyrazine
• 4-{[(4-methylphenyl)methyl]sulfanyl}-2-[4-(propan-2-yl)phenyl]pyrazolo[1,5-a]pyrazine

• Inchi： 1S/C23H23N3S/c1-16(2)19-8-10-20(11-9-19)21-14-22-23(24-12-13-26(22)25-21)27-15-18-6-4-17(3)5-7-18/h4-14,16H,15H2,1-3H3
• InChI Key： FMZGOVQTMOSCME-UHFFFAOYSA-N
• SMILES： C12=CC(C3=CC=C(C(C)C)C=C3)=NN1C=CN=C2SCC1=CC=C(C)C=C1

Experimental Properties

• Density: 1.16±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: -0.63±0.30(Predicted)

Additional information on 4-{[(4-methylphenyl)methyl]sulfanyl}-2-[4-(propan-2-yl)phenyl]pyrazolo[1,5-a]pyrazine

Compound CAS No. 1223863-20-4: A Comprehensive Overview

The compound with CAS No. 1223863-20-4, known as 4-{[(4-methylphenyl)methyl]sulfanyl}-2-[4-(propan-2-yl)phenyl]pyrazolo[1,5-a]pyrazine, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound belongs to the class of pyrazolopyrazines, which are known for their unique structural properties and potential applications in drug design and advanced materials.

Pyrazolo[1,5-a]pyrazine is a bicyclic heterocyclic compound that forms the core structure of this molecule. The presence of a sulfanyl group at the 4-position introduces sulfur into the structure, enhancing its chemical reactivity and stability. Additionally, the 4-methylphenyl and propan-2-yl substituents contribute to the molecule's aromaticity and steric properties, making it a versatile building block for further chemical modifications.

Recent studies have highlighted the potential of this compound in drug discovery. Its ability to act as a scaffold for bioactive molecules has been explored in various therapeutic areas, including oncology and neurodegenerative diseases. Researchers have reported that the pyrazolo[1,5-a]pyrazine framework can be tailored to exhibit selective binding to specific protein targets, making it a promising candidate for drug development.

In materials science, this compound has shown potential as a precursor for advanced materials such as organic semiconductors and functional polymers. Its electronic properties, influenced by the sulfanyl and aromatic substituents, make it suitable for applications in optoelectronics and energy storage devices. Recent advancements in synthetic methodologies have enabled the scalable production of this compound, further enhancing its applicability in industrial settings.

The synthesis of 4-{[(4-methylphenyl)methyl]sulfanyl}-2-[4-(propan-2-yl)phenyl]pyrazolo[1,5-a]pyrazine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the pyrazolopyrazine core through cyclization reactions and subsequent functionalization with the desired substituents. The use of transition metal catalysts has significantly improved the efficiency and yield of these reactions.

As research on this compound continues to progress, its role in both academic and industrial applications is expected to grow. Its unique combination of structural features and functional groups positions it as a valuable tool in advancing scientific knowledge and technological innovations.